Sodium ion

• IUPAC Name: sodium(1+)
• InChI: InChI=1S/Na/q+1
• InChI Key: FKNQFGJONOIPTF-UHFFFAOYSA-N
• Canonical SMILES: [Na+]
• Molecular Formula: Na+
• DSSTOX Substance ID: DTXSID8037671
• Molecular Weight: 22.9897693 g/mol
• Physical Description: Solid
• CAS No.: 17341-25-2, 7440-23-5
• Melting Point: 97.82 °C

Description

Sodium, also known as Na+ or sodium ion, belongs to the class of inorganic compounds known as homogeneous alkali metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a alkali metal atom. Sodium has been found in human kidney tissue, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Within the cell, sodium is primarily located in the peroxisome and golgi. Sodium exists in all eukaryotes, ranging from yeast to humans. In humans, sodium is involved in the lysinuric protein intolerance (lpi) pathway, the dezocine action pathway, the naloxone action pathway, and the sufentanil action pathway. Sodium is also involved in several metabolic disorders, some of which include the procainamide (antiarrhythmic) action pathway, the polythiazide action pathway, the iminoglycinuria pathway, and the cyclothiazide action pathway. Outside of the human body, sodium can be found in a number of food items such as garden cress, carob, ceylon cinnamon, and black raspberry. This makes sodium a potential biomarker for the consumption of these food products.
Sodium(1+) is a monoatomic monocation obtained from sodium. It has a role as a human metabolite and a cofactor. It is an alkali metal cation, an elemental sodium, a monovalent inorganic cation and a monoatomic monocation.

Scientific Research Applications

Sodium-Ion Batteries (SIBs)

Overview : Sodium-ion batteries are emerging as a viable alternative to lithium-ion batteries, particularly for large-scale energy storage applications. They utilize sodium ions as charge carriers and offer several advantages, including abundance and cost-effectiveness.

1.1. Performance Characteristics

Recent advancements have highlighted the potential of sodium-ion batteries in various settings:

• Energy Density : While SIBs generally have lower energy density compared to lithium-ion batteries, ongoing research is focused on improving this metric. For instance, sodium-ion cells utilizing Na$_{1.56}$Fe[Fe(CN)$_6$]$\cdot$3H$_2$O achieved a specific capacity of 116 mAh/g at a current density of 10 mA/g with an impressive capacity retention of 83% at 500 mA/g .
• Long Cycle Life : A well-packaged sodium-ion battery can achieve more than 2000 cycles , demonstrating their durability .

1.2. Case Studies

• Sodium-Ion Alliance for Grid Energy Storage (SAGES) : This initiative focuses on developing high-performance, low-cost sodium-ion batteries for grid applications. The collaboration includes national laboratories and universities aiming to enhance safety and efficiency in energy storage systems .
• Material Innovations : Research on cathode materials like Na$_{2-x}$FeFe(CN)$_6$ has shown significant improvements in performance metrics, indicating that material optimization is key to advancing SIB technology .

Neurophysiological Applications

Sodium ions are integral to the functioning of neuronal cells, particularly in the context of action potentials and nerve signaling.

2.1. Mechanism of Action

• Voltage-Gated Sodium Channels : These channels are critical for the propagation of action potentials in neurons. The blocking of sodium channels by compounds such as tetrodotoxin (TTX) has been extensively studied for its implications in neurophysiology . TTX selectively inhibits Na$^+$ channels, which can provide insights into pain relief mechanisms and local anesthesia applications.

2.2. Therapeutic Uses

• Sodium ions' role extends into therapeutic contexts where they facilitate nerve conduction and muscle contraction. Understanding their dynamics can lead to advancements in analgesics and anesthetic drugs .

Material Science Applications

Sodium ions are also pivotal in the development of new materials with enhanced properties for various applications.

3.1. Nanoporous Carbon Materials

Research has indicated that nanoporous carbon materials can be designed specifically for sodium ion storage, enhancing the performance of SIBs . These materials exhibit high adsorption energies, making them suitable for efficient ion transport.

3.2. Case Studies on Material Development

• Hybrid Materials : Studies on hybrid structures combining sulfides with graphene have shown promising results in terms of adsorption energies and overall material stability, which are essential for improving battery performance .

Summary Table: Key Applications of Sodium Ions

Application Area	Description	Key Findings/Case Studies
Sodium-Ion Batteries	Energy storage solutions using Na$^+$ as charge carriers	Achieved specific capacity of 116 mAh/g; >2000 cycles
Neurophysiology	Role in nerve signaling through voltage-gated sodium channels	TTX inhibits Na$^+$ channels; implications for pain relief
Material Science	Development of advanced materials for energy storage	High adsorption energies in nanoporous carbons

Q & A

Basic Research Questions

Q. How can experimental design methodologies optimize sodium ion interactions in electrolyte systems for energy storage applications?

• Methodological Approach : Utilize factorial experimental designs (e.g., 2³ factorial) to evaluate variables such as this compound concentration, electrolyte pH, and counterion effects. For example, Box–Wilson designs can model interactions between sodium ions and other ions (e.g., K⁺, Zn²⁺) to identify optimal conditions for ion transport efficiency . Statistical tools like ANOVA and LSD tests are critical for validating interactions and isolating significant factors .
• Data Analysis : Compare model-predicted outcomes (e.g., ion mobility, conductivity) with experimental results to refine thermodynamic or kinetic parameters .

Q. What are reliable methods for detecting this compound activity in complex biological or environmental matrices?

• Techniques : Ion-selective electrodes (ISEs) calibrated with sodium acetate buffers to stabilize ionic strength and pH, avoiding interference from H⁺ or other cations. For example, Thermo Scientific Orion Fluoride ISE protocols can be adapted for sodium detection by adjusting buffer composition and validating against atomic absorption spectroscopy .
• Challenges : Address matrix effects (e.g., organic matter in soil) using standard addition methods or chelating agents to isolate Na⁺ signals .

Q. How does the common ion effect influence this compound solubility in synthetic chemical reactions?

• Experimental Framework : Introduce controlled amounts of sodium salts (e.g., NaCl, Na₂SO₄) into reaction systems and monitor precipitation or dissociation via conductivity measurements or gravimetric analysis. For instance, sodium acetate suppresses acetic acid ionization, providing a model for studying ion-pair formation .
• Quantitative Analysis : Apply Le Chatelier’s principle and solubility product constants (Ksp) to predict shifts in equilibrium under varying Na⁺ concentrations .

Advanced Research Questions

Q. What strategies enhance this compound diffusion kinetics in nanostructured electrode materials for sodium-ion batteries?

• Material Synthesis : Use precipitation-transformation methods to synthesize nanocomposites (e.g., Sb₂Se₃/rGO) with sub-20 nm particle sizes, increasing surface area and reducing ion diffusion barriers. Graphene integration mitigates volume expansion and improves electronic conductivity .
• Characterization : Pair electrochemical impedance spectroscopy (EIS) with in situ TEM to correlate Na⁺ diffusion pathways with structural stability during charge/discharge cycles .

Q. How do voltage-gated sodium channels achieve selective ion permeation, and can biomimetic models replicate this selectivity?

• Computational Modeling : Simulate channel filter dynamics using molecular dynamics (MD) with carboxylate-functionalized nanopores. High voltage sensitivity (kₐ ≈ 4–6 mV) and Arrhenius-type activation kinetics are critical for replicating natural channel selectivity .
• Experimental Validation : Compare synthetic channels’ permeation rates (e.g., using patch-clamp electrophysiology) with natural systems to assess Na⁺/K⁺ selectivity ratios .

Q. What mechanisms underlie contradictory findings in this compound’s role in neuronal encoding efficiency?

• Theoretical-Experimental Integration : Test single-compartment neuron models with Hodgkin-Huxley equations to quantify how Na⁺ current kinetics (activation/inactivation rates) affect action potential initiation bandwidth. For example, high sodium channel density increases encoding speed but requires precise ion gradient maintenance .
• Contradiction Resolution : Reconcile discrepancies by controlling for background input correlations and channel subtype variability across experimental preparations .

Q. Methodological Resources

• Data Reproducibility : Follow NIH/Nap protocols for systematic literature reviews, emphasizing risk-of-bias assessments and fidelity of intervention in sodium-related health studies .
• Synthesis Protocols : Reference pseudoboehmite synthesis methods to isolate this compound effects in aluminosilicate frameworks, using aluminum precursors and acetate ions .

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